2-(2,7-bis(azepan-1-ylsulfonyl)-4,5-dinitro-9H-fluoren-9-ylidene)hydrazinecarboxamide

• IUPAC Name: [[2,7-bis(azepan-1-ylsulfonyl)-4,5-dinitrofluoren-9-ylidene]amino]urea
• InChI: InChI=1S/C26H31N7O9S2/c27-26(34)29-28-25-19-13-17(43(39,40)30-9-5-1-2-6-10-30)15-21(32(35)36)23(19)24-20(25)14-18(16-22(24)33(37)38)44(41,42)31-11-7-3-4-8-12-31/h13-16H,1-12H2,(H3,27,29,34)
• InChI Key: RHFFZOWMSFEZPE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC3=C(C(=C2)[N+](=O)[O-])C4=C(C3=NNC(=O)N)C=C(C=C4[N+](=O)[O-])S(=O)(=O)N5CCCCCC5
• Molecular Formula: C26H31N7O9S2
• Molecular Weight: 649.7 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple functional groups present. It includes two azepan-1-ylsulfonyl groups attached to a fluoren-9-one core. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Electrochemical and Optical Materials

• Research on aromatic polyamides containing triphenylamine moieties demonstrates the synthesis and electrochemical properties of materials that could be applied in electrochromic devices. These materials exhibit good solubility, thermal stability, and the ability to form tough, flexible films, suggesting their potential in developing stable anodic electrochromic applications (Liou & Chang, 2008).

Antimicrobial and Antitumor Agents

• Synthesis of azines from hydrazones and ferrocenecarboxaldehyde has been explored for their potential as antimicrobial and antitumor agents. These compounds have shown moderate antibacterial activities and low cell toxicity, suggesting their application in developing new antimicrobial agents with potential antitumor activity (Lasri et al., 2018).

Advanced Polymeric Materials

• The synthesis of novel polyimides derived from specific diamines indicates the development of materials with excellent thermal stability, low dielectric constants, and good organosolubility. These characteristics are crucial for applications in electronics and as materials for transparent, flexible films (Zhang et al., 2010).

Synthesis of Schiff Bases for UTI and Antibacterial Activity

• Schiff base complexes have been synthesized and shown to exhibit antimicrobial action against common bacterial and fungal pathogens. These compounds' geometric and functional properties make them candidates for novel antimicrobial agents, particularly for treating urinary tract infections (Anita et al., 2022).